Cas no 22237-20-3 (4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-)

4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)- structure
22237-20-3 structure
Product Name:4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
CAS No:22237-20-3
MF:C10H13BN2O4
MW:236.032222509384
CID:276859
PubChem ID:211080
Update Time:2025-04-19

4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3,6,2-Dioxazaborocine,tetrahydro-2-(3-nitrophenyl)-
    • 2-(3-nitrophenyl)-1,3,6,2-dioxazaborocane
    • DTXSID80176777
    • 2-(3-Nitrophenyl)-1,3-dioxa-2-bora-6-azacyclooctane
    • 2-(3-nitrophenyl)-1, 3, 6, 2-dioxazaborocane
    • Benzeneboronic acid, 3-nitro-, 2,2'-iminodiethyl ester
    • 22237-20-3
    • 2,2'-Iminodiethyl m-nitrobenzeneboronate
    • BRN 3392741
    • Inchi: 1S/C10H13BN2O4/c14-13(15)10-3-1-2-9(8-10)11-16-6-4-12-5-7-17-11/h1-3,8,12H,4-7H2
    • InChI Key: VTNRZWVOTFWCRX-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C=2)[N+](=O)[O-])OCCNCC1

Computed Properties

  • Exact Mass: 235.10049
  • Monoisotopic Mass: 236.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.3Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 411.8°Cat760mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.539
  • PSA: 73.63
  • LogP: 0.77840
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